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Compound of Interest

Compound Name: 4-(Iminomethyl)aniline

Cat. No.: B15438320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various biologically

relevant heterocyclic compounds utilizing 4-(iminomethyl)aniline as a key starting material.

The iminomethyl functionality offers a versatile handle for cyclization reactions, leading to a

diverse range of heterocyclic scaffolds of interest in medicinal chemistry and drug discovery.

Synthesis of Quinazoline Derivatives
Quinazolines are a prominent class of nitrogen-containing heterocyclic compounds with a wide

spectrum of pharmacological activities, including anticancer, antibacterial, and anti-

inflammatory properties. A plausible and efficient route to synthesize quinazoline derivatives

from 4-(iminomethyl)aniline is through a multicomponent reaction, adapting established

protocols for aniline derivatives.[1]

Experimental Protocol: Four-Component Synthesis of 2-
Aryl-4-phenylquinazolines
This protocol is adapted from a known metal-free, four-component procedure for the synthesis

of substituted quinazolines from simple anilines.[1]
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4-(Iminomethyl)aniline

+Aromatic Aldehyde (2 equiv.)

Ammonium Iodide

2-Aryl-4-phenyl-6-(iminomethyl)quinazolineDMSO, Heat

Chalcone Synthesis Pyrimidine Synthesis

Aromatic Aldehyde + Acetophenone Base (e.g., NaOH), EtOH, Stir Chalcone Chalcone + 4-(Iminomethyl)aniline Base (e.g., KOH), EtOH, Reflux 2-(4-(Iminomethyl)phenyl)-4,6-diarylpyrimidine
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Step 1: Imidate Formation

Step 2: Hydrazide Condensation

Step 3: Cyclization

4-(Iminomethyl)aniline

Ethyl N-(4-(iminomethyl)phenyl)formimidate

Triethyl orthoformate Acid Catalyst (e.g., p-TsOH)

Ethyl N-(4-(iminomethyl)phenyl)formimidate

Intermediate

Aroylhydrazide

Intermediate

3-Aryl-5-(4-(iminomethyl)phenyl)-1,2,4-triazole

Heat

Step 1: Acylhydrazide Formation Step 2: Diacylhydrazine and Cyclization

4-(Iminomethyl)benzoic acid SOCl₂, Reflux 4-(Iminomethyl)benzoyl chloride 4-(Iminomethyl)benzoyl chloride + Hydrazine hydrate Base, THF 4-(Iminomethyl)benzohydrazide 4-(Iminomethyl)benzohydrazide + Aromatic acid chloride Pyridine, Stir N'-Aroyl-4-(iminomethyl)benzohydrazide N'-Aroyl-4-(iminomethyl)benzohydrazide POCl₃, Reflux 2-Aryl-5-(4-(iminomethyl)phenyl)-1,3,4-oxadiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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